Cas no 13511-38-1 (3-Chloro-2,2-dimethylpropionic Acid)

3-Chloro-2,2-dimethylpropionic acid is a chlorinated carboxylic acid derivative characterized by its branched alkyl structure. The presence of the chloro and dimethyl substituents enhances its reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its sterically hindered structure influences its chemical behavior, offering selectivity in reactions such as esterifications and nucleophilic substitutions. The compound’s stability and well-defined functional groups facilitate controlled modifications, enabling precise derivatization. Suitable for use in laboratory and industrial settings, it is typically handled under standard safety protocols due to its corrosive nature.
3-Chloro-2,2-dimethylpropionic Acid structure
13511-38-1 structure
Product Name:3-Chloro-2,2-dimethylpropionic Acid
CAS No:13511-38-1
MF:C5H9ClO2
MW:136.576761007309
MDL:MFCD00004195
CID:153165
PubChem ID:83542
Update Time:2025-05-28

3-Chloro-2,2-dimethylpropionic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-Chloropivalic Acid
    • Propanoic acid,3-chloro-2,2-dimethyl-
    • 3-chloro-2,2-dimethylpropanoic acid
    • 3-CHLORO-2,2-DIMETHYLPROPIONIC ACID
    • Chloropivalic acid
    • B-CHLOROPIVALIC ACID
    • beta-Chloropivalic acid
    • Chlorotrimethylacetic acid
    • B-CHLOROTRIMETHYLACETIC ACID
    • BETA-CHLOROTRIMETHYLACETIC ACID
    • 3-chloro-2,2-dimethyl-propanoicaci
    • 3-CHLOROPIVALIC ACID 99%
    • 3-Chloropivalic acid,99%
    • Propanoic acid, 3-chloro-2,2-dimethyl-
    • .beta.-Chloropivalic acid
    • Propionic acid, 3-chloro-2,2-dimethyl-
    • YBJGQSNSAWZZHL-UHFFFAOYSA-N
    • H601192X41
    • .beta.-Chloro-.alpha.,.alpha.-dimethylpropionic acid
    • 3-Chloro-2,2-dimethylpropaneoic acid
    • EINECS 236-848-5
    • 3-Chloro-2,2-dimethylpropanoicacid
    • SY051586
    • Q27279684
    • CS-0140560
    • UNII-H601192X41
    • DTXSID0065517
    • beta-Chloro-alpha,alpha-dimethylpropionic acid
    • SCHEMBL159468
    • D84180
    • J-006648
    • AKOS009031436
    • NSC 89696
    • InChI=1/C5H9ClO2/c1-5(2,3-6)4(7)8/h3H2,1-2H3,(H,7,8
    • ss-Chloropivalic acid
    • NS00024374
    • NSC-89696
    • EN300-20324
    • 3-Chloro-2,2-dimethylpropanoic acid #
    • 13511-38-1
    • MFCD00004195
    • FT-0636906
    • NSC89696
    • AS-62191
    • CHLORO-2,2-DIMETHYLPROPANOIC ACID, 3-
    • 3-Chloro-2,2-dimethylpropionic acid, 99%
    • DB-042271
    • ?-chloropivalic acid
    • 3-Chloro-2,2-dimethylpropionic Acid
    • MDL： MFCD00004195
    • Inchi： 1S/C5H9ClO2/c1-5(2,3-6)4(7)8/h3H2,1-2H3,(H,7,8)
    • InChI Key： YBJGQSNSAWZZHL-UHFFFAOYSA-N
    • SMILES： ClCC(C(=O)O)(C)C

Computed Properties

  • Exact Mass: 136.02900
  • Monoisotopic Mass: 136.0291072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 98.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.2
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Color/Form: Milky white solid
  • Density: 1.1418 (rough estimate)
  • Melting Point: 42.0 to 45.0 deg-C
  • Boiling Point: 131°C/30mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: 1.4445 (estimate)
  • PSA: 37.30000
  • LogP: 1.33600
  • Solubility: Slightly dissolved in water

3-Chloro-2,2-dimethylpropionic Acid Security Information

3-Chloro-2,2-dimethylpropionic Acid Customs Data

  • HS CODE：2915900090
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

3-Chloro-2,2-dimethylpropionic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C428385-100mg
3-Chloro-2,2-dimethylpropionic Acid
 13511-38-1
100mg
 $64.00 2023-05-18
TRC
C428385-250mg
3-Chloro-2,2-dimethylpropionic Acid
 13511-38-1
250mg
 $75.00 2023-05-18
TRC
C428385-500mg
3-Chloro-2,2-dimethylpropionic Acid
 13511-38-1
500mg
 $87.00 2023-05-18
TRC
C428385-1g
3-Chloro-2,2-dimethylpropionic Acid
 13511-38-1
1g
 $98.00 2023-05-18
Apollo Scientific
OR938167-5g
3-Chloro-2,2-dimethylpropionic acid
 13511-38-1 97%
5g
 £100.00 2023-09-01
Apollo Scientific
OR938167-25g
3-Chloro-2,2-dimethylpropionic acid
 13511-38-1 97%
25g
 £210.00 2023-09-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X39415-25g
3-Chloro-2,2-dimethylpropanoic acid
 13511-38-1 95%
25g
 ¥480.0 2024-07-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X39415-5g
3-Chloro-2,2-dimethylpropanoic acid
 13511-38-1 95%
5g
 ¥130.0 2024-07-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X39415-1g
3-Chloro-2,2-dimethylpropanoic acid
 13511-38-1 95%
1g
 ¥35.0 2024-07-16
abcr
AB139985-25 g
3-Chloropivalic acid, 98%; .
 13511-38-1 98%
25 g
 €144.30 2023-07-20

3-Chloro-2,2-dimethylpropionic Acid Production Method

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